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Compound of Interest

Compound Name: ethane

CAS No.: 9000-36-6

Cat. No.: B3069327

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Liquid ethane is a colorless, odorless, and extremely flammable cryogenic liquid.[1][2][3][4]

Due to its extremely low temperature and flammable nature, strict adherence to safety

protocols is paramount to prevent accidents, injuries, and property damage.[1][2][5][6][7][8]

These application notes provide detailed protocols for the safe handling and storage of liquid

ethane in a laboratory setting.

Physical and Chemical Properties of Ethane
Understanding the properties of ethane is crucial for its safe handling. The following table

summarizes key quantitative data for ethane.
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Property Value

Chemical Formula C2H6[4]

Molecular Weight 30.07 g/mol [3][4]

Boiling Point -88.5 °C (-127.4 °F; 184.6 K)[1][3]

Melting Point -182.8 °C (-296.9 °F; 90.4 K)[1]

Liquid Density 544.0 kg/m ³ (at -88.5 °C)[1]

Gas Density 1.3562 kg/m ³ (gas at 0 °C)[1]

Vapor Density 1.04 (Air = 1)[2]

Flash Point -135 °C (-211 °F)

Auto-ignition Temperature 515 °C (959 °F)[8]

Flammability Limits in Air 3.0% - 12.5% by volume[1][5]

Vapor Pressure 37.8 bar(a) at 20 °C[8]

Experimental Protocols
Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against the hazards of liquid ethane. The following PPE

is mandatory when handling liquid ethane:[9][10][11][12][13]

Eye Protection: A full face shield worn over safety glasses with side shields is required to

protect against splashes.[9][10][11][13]

Hand Protection: Wear cryogenically rated, loose-fitting, insulated gloves.[9][11][12][13] This

allows for quick removal if liquid ethane splashes into them.[12][13]

Body Protection: A long-sleeved lab coat or apron made of a non-woven, insulating material

should be worn.[9][10][11]

Lower Body and Footwear: Long pants without cuffs and closed-toe shoes made of leather

or other non-porous material are required.[10][11] Cuffed pants can trap cryogenic liquid.[10]
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[11]

Handling Protocol
Preparation:

Ensure the work area is well-ventilated to prevent the accumulation of flammable vapors

and the displacement of oxygen.[5][11][14]

Remove all potential ignition sources from the area, including open flames, sparks, and

hot surfaces.[5][6][8][14]

Inspect all equipment, including storage containers and transfer lines, for any signs of

damage or leaks before use.

Ensure that an appropriate fire extinguisher (e.g., dry chemical or CO2) is readily

available.[5]

Transferring Liquid Ethane:

Transfer operations should be conducted slowly and carefully to minimize boiling and

splashing.[11]

Use a dedicated, properly insulated transfer line.

Never overfill a container. Allow for vapor expansion.

When not in use, keep containers tightly closed and properly labeled.[5][14]

Post-Handling:

Return the liquid ethane container to its designated storage area.

Clean the work area of any potential residual hazards.

Remove PPE carefully, avoiding contact with any potentially contaminated surfaces.

Storage Protocol
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Container Requirements:

Store liquid ethane in containers specifically designed for cryogenic liquids, such as

Dewar flasks. These containers are designed to vent excess pressure safely.[11]

Never use a container that can be sealed tightly, as the pressure buildup from vaporizing

ethane can cause it to rupture.[11]

Storage Location:

Store containers in a well-ventilated, cool, dry, and secure area.[5][14][15]

The storage area should be free of combustible materials and ignition sources.[5][16][17]

Store containers in an upright position and secure them to prevent tipping or falling.[14]

[16]

Incompatible Materials:

Store liquid ethane away from incompatible materials such as oxidizing agents (e.g.,

chlorine, oxygen), acids, and halogens.[5][15][16]

Mandatory Visualizations
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1. Preparation

2. Handling

3. Post-Handling

Ensure Good Ventilation

Remove Ignition Sources

Inspect Equipment

Verify Fire Extinguisher Availability

Don Appropriate PPE

Transfer Liquid Ethane Slowly

Do Not Overfill Container

Keep Container Closed When Not in Use

Return to Storage

Clean Work Area

Remove PPE Carefully

Click to download full resolution via product page

Caption: Workflow for the safe handling of liquid ethane.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body-img#application-notes-protocols-for-safe-handling-and-storage-of-liquid-ethane
https://www.benchchem.com/product/b3069327/docs?utm_src=pdf-body#application-notes-protocols-for-safe-handling-and-storage-of-liquid-ethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3069327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Ethane Spill

Immediate Actions

Response

First Aid

Spill Occurs

Alert Personnel & Evacuate Area

Remove Ignition Sources Call Emergency Services

Ventilate the Area

Attend to Contaminated Individuals

Move to Fresh Air

If Trained, Contain Spill with Absorbent

Do Not Extinguish a Leaking Gas Fire Unless Leak Can Be Stopped

For Skin Contact, Thaw with Lukewarm Water

Remove Contaminated Clothing

Click to download full resolution via product page

Caption: Emergency response protocol for a liquid ethane spill.
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Emergency Procedures
In the event of a spill or leak, prompt and correct action is critical.

Minor Spill (Small Volume, Well-Ventilated Area)
Alert all personnel in the immediate area.

If it is safe to do so, stop the source of the leak.

Allow the liquid to evaporate in a well-ventilated area.

Monitor the area for flammable gas concentrations.

Major Spill
Evacuate: Immediately evacuate the area.[18][19]

Alert: Activate the nearest fire alarm and call emergency services.[18]

Ventilate: If it can be done safely without risk of ignition, increase ventilation to the area.[18]

[19]

Isolate: Secure the area to prevent unauthorized entry.[20]

Do Not Extinguish: Do not extinguish a leaking gas fire unless the leak can be stopped

safely.[5][6][7][8][16][17]

First Aid
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing

has stopped, begin artificial respiration. Seek immediate medical attention.[6][8][21]

Skin Contact: For frostbite, flush the affected area with lukewarm water. Do not use hot

water. Do not rub the affected area. Remove any clothing that is not frozen to the skin. Seek

immediate medical attention.[2][21]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes & Protocols for Safe Handling and
Storage of Liquid Ethane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3069327/docs#application-notes-protocols-for-safe-
handling-and-storage-of-liquid-ethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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